molecular formula C21H44ClN B8492152 N,N-Dimethyl-N-(prop-2-en-1-yl)hexadecan-1-aminium chloride CAS No. 51706-18-4

N,N-Dimethyl-N-(prop-2-en-1-yl)hexadecan-1-aminium chloride

Cat. No.: B8492152
CAS No.: 51706-18-4
M. Wt: 346.0 g/mol
InChI Key: ACWKAVFAONSRKJ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-Dimethyl-N-(prop-2-en-1-yl)hexadecan-1-aminium chloride is a useful research compound. Its molecular formula is C21H44ClN and its molecular weight is 346.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

51706-18-4

Molecular Formula

C21H44ClN

Molecular Weight

346.0 g/mol

IUPAC Name

hexadecyl-dimethyl-prop-2-enylazanium;chloride

InChI

InChI=1S/C21H44N.ClH/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-21-22(3,4)20-6-2;/h6H,2,5,7-21H2,1,3-4H3;1H/q+1;/p-1

InChI Key

ACWKAVFAONSRKJ-UHFFFAOYSA-M

Canonical SMILES

CCCCCCCCCCCCCCCC[N+](C)(C)CC=C.[Cl-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Allyl hexadecyl dimethyl ammonium chloride was prepared by reacting allyl chloride and dimethyl hexadecyl amine as set forth in Example 1. 17.8 grams of the chloride in 23.5% aqueous solution were treated with a stoichiometric excess of AgF in aqueous solution until analysis of the filtrate showed only a trace of chloride ion present. Excess silver ion was removed by the careful addition of NaCl, AgCl being removed by filtration.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
17.8 g
Type
reactant
Reaction Step Three
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
[Compound]
Name
chloride ion
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.